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Abstract
4-Bromo-2,3,6-trifluorobenzaldehyde, identified by its CAS number 537033-56-0, is a highly

functionalized aromatic aldehyde that has garnered significant interest as a versatile building

block in organic synthesis.[1][2][3][4][5][6][7][8][9][10] Its unique molecular architecture,

featuring a reactive aldehyde group, a bromine atom amenable to cross-coupling reactions,

and a trifluorinated phenyl ring, makes it a valuable precursor for the synthesis of complex

molecules in the pharmaceutical, agrochemical, and materials science sectors.[1] This

technical guide provides a comprehensive overview of the physicochemical properties,

synthesis, and reactivity of 4-Bromo-2,3,6-trifluorobenzaldehyde, with a particular focus on

its applications in contemporary drug discovery and development. Detailed experimental

insights and safety protocols are also provided to facilitate its effective and safe utilization in a

laboratory setting.
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Introduction: The Strategic Importance of
Fluorinated Benzaldehydes
The introduction of fluorine atoms into organic molecules is a well-established strategy in

medicinal chemistry for modulating a compound's pharmacokinetic and physicochemical

properties. The trifluoro substitution pattern in 4-Bromo-2,3,6-trifluorobenzaldehyde
significantly influences its electronic properties, enhancing its utility in the synthesis of novel

bioactive compounds. The electron-withdrawing nature of the fluorine atoms increases the

electrophilicity of the aldehyde group and influences the reactivity of the aromatic ring. This,

combined with the presence of a bromine atom at a key position for cross-coupling reactions,

provides a trifunctional handle for molecular elaboration.

Physicochemical and Spectroscopic Profile
A thorough understanding of the physical and spectral properties of 4-Bromo-2,3,6-
trifluorobenzaldehyde is crucial for its application in synthesis and for the characterization of

its derivatives.

Physicochemical Properties
Property Value Source

CAS Number 537033-56-0 [2][3]

Molecular Formula C₇H₂BrF₃O [1][3]

Molecular Weight 238.99 g/mol [1][3]

Boiling Point (Predicted) 229.2 ± 40.0 °C [11]

Density (Predicted) 1.839 ± 0.06 g/cm³ [11]

Storage
Inert atmosphere (Nitrogen or

Argon) at 2-8°C
[1][2][11]

Spectroscopic Data
While a comprehensive, publicly available experimental spectroscopic dataset for 4-Bromo-
2,3,6-trifluorobenzaldehyde is limited, the expected spectral characteristics can be inferred
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from closely related structures. For definitive structural confirmation, it is imperative to acquire

and interpret the spectra for each synthesized batch.

¹H NMR: The spectrum is expected to show a singlet for the aldehyde proton (CHO) in the

downfield region (δ 9.5-10.5 ppm). The aromatic region would display a complex splitting

pattern due to the fluorine-hydrogen coupling.

¹³C NMR: The carbonyl carbon of the aldehyde is anticipated to appear significantly

downfield (δ 185-195 ppm). The aromatic carbons will show complex splitting patterns due to

carbon-fluorine coupling.

¹⁹F NMR: The ¹⁹F NMR spectrum will be the most informative for confirming the substitution

pattern of the fluorine atoms on the aromatic ring, with distinct signals for each of the three

fluorine atoms.

Infrared (IR) Spectroscopy: A strong absorption band characteristic of the aldehyde C=O

stretch is expected around 1700-1720 cm⁻¹.

Mass Spectrometry (MS): The mass spectrum should show a molecular ion peak (M+) and a

characteristic M+2 peak of nearly equal intensity, which is indicative of the presence of a

single bromine atom.

Synthesis of 4-Bromo-2,3,6-trifluorobenzaldehyde
The synthesis of poly-substituted benzaldehydes often involves multi-step sequences. While a

specific, detailed experimental protocol for 4-Bromo-2,3,6-trifluorobenzaldehyde is not

readily available in peer-reviewed literature, a plausible synthetic strategy can be devised

based on established methodologies for the preparation of similar fluorinated and brominated

aromatic aldehydes. A common approach involves the formylation of a suitable precursor.

One potential synthetic route could start from 1-bromo-2,3,5-trifluorobenzene. This precursor

could be subjected to a metal-halogen exchange followed by formylation.
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n-BuLi or i-PrMgCl DMF or N-Formylpiperidine
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Caption: Plausible synthetic workflow for 4-Bromo-2,3,6-trifluorobenzaldehyde.

General Experimental Protocol (Hypothetical)
Reaction Setup: A solution of 1-bromo-2,3,5-trifluorobenzene in an anhydrous ethereal

solvent (e.g., THF or diethyl ether) is prepared in a flame-dried, three-necked flask under an

inert atmosphere (e.g., argon or nitrogen). The solution is then cooled to a low temperature

(typically -78 °C).

Metal-Halogen Exchange: A strong organolithium base such as n-butyllithium (n-BuLi) is

added dropwise to the cooled solution. The reaction is stirred at this temperature for a

specified period to ensure complete formation of the lithiated intermediate.

Formylation: An electrophilic formylating agent, such as N,N-dimethylformamide (DMF), is

added to the reaction mixture. The reaction is allowed to slowly warm to room temperature

and stirred until completion (monitored by TLC or GC-MS).

Workup and Purification: The reaction is quenched by the addition of a saturated aqueous

solution of ammonium chloride. The aqueous layer is extracted with an organic solvent. The

combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and

concentrated under reduced pressure. The crude product is then purified by column

chromatography on silica gel to afford the desired 4-Bromo-2,3,6-trifluorobenzaldehyde.

Chemical Reactivity and Synthetic Applications
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The synthetic utility of 4-Bromo-2,3,6-trifluorobenzaldehyde stems from the reactivity of its

aldehyde and bromo functionalities.

Reactions at the Aldehyde Group
The aldehyde group is a versatile handle for various transformations, including:

Oxidation: Can be oxidized to the corresponding carboxylic acid.

Reduction: Can be reduced to the corresponding benzyl alcohol.

Reductive Amination: Reacts with primary or secondary amines in the presence of a

reducing agent to form substituted benzylamines.

Wittig Reaction: Reacts with phosphorus ylides to form alkenes.

Aldol and Knoevenagel Condensations: Can participate in carbon-carbon bond-forming

reactions with enolates or active methylene compounds.

Palladium-Catalyzed Cross-Coupling Reactions
The carbon-bromine bond is a key feature for extending the molecular scaffold through various

palladium-catalyzed cross-coupling reactions. The Suzuki-Miyaura coupling is a particularly

powerful method for forming carbon-carbon bonds.[9][12][13][14][15]
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Reaction Conditions

4-Bromo-2,3,6-trifluorobenzaldehyde

Biaryl or Heterobiaryl
Product
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(e.g., K₂CO₃, Cs₂CO₃)
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Caption: Generalized Suzuki-Miyaura cross-coupling reaction.[9][12][13][14][15]

4.2.1. Exemplary Suzuki-Miyaura Coupling Protocol

Reactant Preparation: In a reaction vessel, 4-Bromo-2,3,6-trifluorobenzaldehyde, an

appropriate aryl or heteroaryl boronic acid (or boronate ester), a palladium catalyst (e.g.,

tetrakis(triphenylphosphine)palladium(0)), and a base (e.g., potassium carbonate or cesium

carbonate) are combined.

Solvent Addition and Degassing: A suitable solvent system (e.g., a mixture of toluene and

water, or dioxane and water) is added. The mixture is then thoroughly degassed by bubbling

with an inert gas (argon or nitrogen) to remove oxygen, which can deactivate the palladium

catalyst.

Reaction Execution: The reaction mixture is heated to an elevated temperature (typically 80-

110 °C) and stirred until the starting material is consumed, as monitored by TLC or LC-MS.
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Product Isolation: After cooling to room temperature, the reaction mixture is diluted with

water and extracted with an organic solvent. The combined organic layers are washed, dried,

and concentrated. The crude product is then purified by an appropriate method, such as

column chromatography or recrystallization.

Applications in Drug Discovery and Development
While specific examples of marketed drugs containing the 4-Bromo-2,3,6-
trifluorobenzaldehyde moiety are not readily identifiable, its structural motifs are highly

relevant to modern medicinal chemistry. The trifluorinated phenyl ring can enhance metabolic

stability and binding affinity. The ability to introduce diverse substituents via the bromine atom

using cross-coupling reactions allows for the rapid generation of compound libraries for

structure-activity relationship (SAR) studies. This makes it a valuable intermediate for the

synthesis of novel therapeutic agents.

Safety and Handling
4-Bromo-2,3,6-trifluorobenzaldehyde should be handled with appropriate safety precautions

in a well-ventilated fume hood.

Hazard Identification
Based on data for similar compounds, it is likely to be classified with the following hazards:

H302: Harmful if swallowed.[16]

H315: Causes skin irritation.[16]

H319: Causes serious eye irritation.[16]

H335: May cause respiratory irritation.[16]

Recommended Personal Protective Equipment (PPE)
Eye Protection: Safety glasses with side-shields or chemical goggles.

Hand Protection: Compatible chemical-resistant gloves.
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Skin and Body Protection: Laboratory coat.

Respiratory Protection: Use a NIOSH-approved respirator with an appropriate cartridge if

ventilation is inadequate.

Handling and Storage
Store in a tightly sealed container in a cool, dry, and well-ventilated area.[11]

Keep away from incompatible materials such as strong oxidizing agents.

It is recommended to store under an inert atmosphere (e.g., nitrogen or argon) at 2-8°C.[1][2]

[11]

Conclusion
4-Bromo-2,3,6-trifluorobenzaldehyde is a valuable and versatile building block for organic

synthesis. Its trifunctional nature allows for a wide range of chemical transformations, making it

a key intermediate in the design and synthesis of novel compounds with potential applications

in the pharmaceutical and materials science industries. A clear understanding of its properties,

synthesis, and reactivity, coupled with stringent adherence to safety protocols, will enable

researchers and scientists to fully exploit its synthetic potential.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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